Cas no 2008539-30-6 (O-(3-cyclopropylpropyl)hydroxylamine)

• Product Name: O-(3-cyclopropylpropyl)hydroxylamine
• CAS No: 2008539-30-6
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 5939915
• PubChem ID: 148131487
• Update Time: 2025-08-03

O-(3-cyclopropylpropyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(3-cyclopropylpropyl)hydroxylamine
• Hydroxylamine, O-(3-cyclopropylpropyl)-
• AT26811
• 2008539-30-6
• EN300-1834349

• Inchi： 1S/C6H13NO/c7-8-5-1-2-6-3-4-6/h6H,1-5,7H2
• InChI Key： JVDXLFWLUIKZCS-UHFFFAOYSA-N
• SMILES： NOCCCC1CC1

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 61.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.981±0.06 g/cm3(Predicted)
• Boiling Point: 187.6±9.0 °C(Predicted)
• pka: 4.94±0.70(Predicted)

Additional information on O-(3-cyclopropylpropyl)hydroxylamine

Recent Advances in the Application of O-(3-cyclopropylpropyl)hydroxylamine (CAS: 2008539-30-6) in Chemical Biology and Pharmaceutical Research

O-(3-cyclopropylpropyl)hydroxylamine (CAS: 2008539-30-6) has emerged as a versatile chemical building block in recent years, particularly in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropylpropyl moiety and hydroxylamine functional group, has demonstrated significant potential in various applications, including drug discovery, bioconjugation, and targeted protein modification. Recent studies have highlighted its utility in the development of novel therapeutic agents and chemical probes, making it a subject of growing interest among researchers.

One of the most notable applications of O-(3-cyclopropylpropyl)hydroxylamine is its role in the synthesis of hydroxylamine-based inhibitors for enzymes involved in disease pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of selective inhibitors for lysine-specific demethylases (LSDs), a class of enzymes implicated in cancer and neurodegenerative diseases. The researchers utilized the compound's reactive hydroxylamine group to form stable adducts with the enzyme's active site, leading to potent and selective inhibition. The study reported a significant reduction in tumor growth in preclinical models, underscoring the therapeutic potential of this approach.

In addition to its therapeutic applications, O-(3-cyclopropylpropyl)hydroxylamine has also been employed in bioconjugation strategies. A recent publication in Angewandte Chemie International Edition detailed its use in the site-specific modification of proteins, enabling the attachment of payloads such as fluorescent dyes or drug molecules. The cyclopropylpropyl moiety was found to enhance the stability of the resulting conjugates, addressing a common challenge in bioconjugation chemistry. This advancement opens new avenues for the development of targeted drug delivery systems and diagnostic tools.

Further research has explored the compound's utility in chemical biology, particularly in the study of protein-protein interactions. A 2024 study in Nature Chemical Biology described the use of O-(3-cyclopropylpropyl)hydroxylamine as a crosslinking agent to capture transient protein complexes. The researchers leveraged its ability to form covalent bonds under mild conditions, enabling the identification of previously elusive interaction networks. This approach has provided valuable insights into cellular signaling pathways and could inform the development of new therapeutic strategies.

The safety and pharmacokinetic properties of O-(3-cyclopropylpropyl)hydroxylamine have also been investigated in recent preclinical studies. Data presented at the 2023 American Chemical Society National Meeting indicated favorable bioavailability and low toxicity profiles in animal models, supporting its potential for further development. However, researchers noted the need for additional studies to optimize its metabolic stability and assess long-term safety.

Looking ahead, the unique chemical properties of O-(3-cyclopropylpropyl)hydroxylamine (CAS: 2008539-30-6) position it as a promising tool for diverse applications in drug discovery and chemical biology. Ongoing research is exploring its potential in areas such as PROTAC development, where its ability to form stable linkages could enhance targeted protein degradation strategies. As the field continues to evolve, this compound is likely to play an increasingly important role in advancing both fundamental research and therapeutic development.